Cas no 54901-53-0 (2-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanol;hydrochloride)

• Product name: 2-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanol;hydrochloride
• CAS No: 54901-53-0
• MF: C₆H₁₀N₂OS
• MW: 158.2214
• CID: 1592233
• PubChem ID: 54606082

2-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanol,hydrochloride
• 2-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanol
• hydrochloride
• DS-003261
• NSC91915
• NSC-91915
• 54901-53-0
• 2-(2-Amino-4-methylthiazol-5-yl)ethanol hydrochloride
• 2-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanol;hydrochloride

• Inchi： InChI=1S/C6H10N2OS.ClH/c1-4-5(2-3-9)10-6(7)8-4;/h9H,2-3H2,1H3,(H2,7,8);1H
• InChI Key： HMUFDPNCJRQVSO-UHFFFAOYSA-N
• SMILES： CC1=C(SC(=N1)N)CCO.Cl

Computed Properties

• Exact Mass: 158.0515
• Monoisotopic Mass: 194.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 59.14
• LogP: 1.95170